Cas no 10017-49-9 (Thiourea,N,N''-1,2-ethanediylbis- (9CI))

• Product Name: Thiourea,N,N''-1,2-ethanediylbis- (9CI)
• CAS No: 10017-49-9
• MF: C₄H₁₀N₄S₂
• MW: 178.278996944427
• CID: 182893
• PubChem ID: 3036869
• Update Time: 2025-04-19

Thiourea,N,N''-1,2-ethanediylbis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thiourea,N,N''-1,2-ethanediylbis- (9CI)
• 2-(carbamothioylamino)ethylthiourea
• 1,1'-ethane-1,2-diyl-bis-thiourea
• 1,1'-Ethylenebis(2-thiourea)
• 1,2-Dithioureido-ethan
• AC1MI1XN
• Bis-ethylenthioharnstoff
• BRN 1771864
• Ethylenebis(thiourea)
• Ethylenethiocarbamide
• N,N''-Aethandiyl-bis-thioharnstoff
• N,N''-Ethylenebisthiourea
• Thiourea, N,N''-ethylenebis-
• Urea, 1,1'-(1,2-ethanediyl)bis(2-thio-
• ETHYLENEBIS(2-THIOUREA), 1,1'-
• Q27254291
• 10017-49-9
• DTXSID20142996
• 2891O8BU1M
• Thiourea, N,N''-ethylenebis- (8CI)
• Ethylen-bis-thioharnstoff
• (1,2-ethanediyl)-bis-isothiourea
• UNII-2891O8BU1M
• SCHEMBL11060352
• 4-04-00-01223 (Beilstein Handbook Reference)
• Thiourea, N,N''-1,2-ethanediylbis-
• AKOS002230669

• Inchi： 1S/C4H10N4S2/c5-3(9)7-1-2-8-4(6)10/h1-2H2,(H3,5,7,9)(H3,6,8,10)
• InChI Key： KQSYQIXJOJSMIH-UHFFFAOYSA-N
• SMILES： S=C(N)NCCNC(N)=S

Computed Properties

• Exact Mass: 178.0349
• Monoisotopic Mass: 178.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Density: 1.376
• Boiling Point: 348.9°Cat760mmHg
• Flash Point: 164.8°C
• Refractive Index: 1.688
• PSA: 76.1
• LogP: 0.87600